4-fluoro-N-(1-methyl-3-phenylpropyl)benzamide

• IUPAC Name: 4-fluoro-N-(4-phenylbutan-2-yl)benzamide
• InChI: InChI=1S/C17H18FNO/c1-13(7-8-14-5-3-2-4-6-14)19-17(20)15-9-11-16(18)12-10-15/h2-6,9-13H,7-8H2,1H3,(H,19,20)
• InChI Key: VGXJOGSDKWVMIE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol
• Solubility: 33.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring. They are used in a wide range of applications in medicinal chemistry and are crucial raw materials and intermediates in the synthesis of many drug candidates.

Synthesis Analysis

Benzamides can be synthesized through the direct condensation of carboxylic acids and amines. This reaction can be performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth.

Molecular Structure Analysis

The molecular formula of a similar compound, 4-Fluoro-N-phenylbenzamide, is C13H10FNO. The average mass is 215.223 Da and the monoisotopic mass is 215.074646 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 4-Fluoro-N-phenylbenzamide, include a density of 1.2±0.1 g/cm3, boiling point of 258.1±23.0 °C at 760 mmHg, and a flash point of 109.9±22.6 °C.

Safety and Hazards

The safety data sheet for a similar compound, Benzamide, indicates that it is harmful if swallowed and is suspected of causing genetic defects. It’s important to handle such compounds with care, using appropriate personal protective equipment.